(5S)-5-methylthiomorpholin-3-one

• IUPAC Name: (5S)-5-methylthiomorpholin-3-one
• InChI: InChI=1S/C5H9NOS/c1-4-2-8-3-5(7)6-4/h4H,2-3H2,1H3,(H,6,7)/t4-/m0/s1
• InChI Key: YKMWFCOHFQMQQT-BYPYZUCNSA-N
• Canonical SMILES: CC1CSCC(=O)N1
• Isomeric SMILES: C[C@H]1CSCC(=O)N1
• Molecular Formula: C5H9NOS
• Molecular Weight: 131.20 g/mol
• CAS No.: 2380559-55-5

Description

“(5S)-5-methylthiomorpholin-3-one” is a chemical compound with the CAS Number: 2380559-55-5. It has a molecular weight of 131.2 and its IUPAC name is (S)-5-methylthiomorpholin-3-one. The compound is typically stored at 4 degrees Celsius and is usually in powder form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C5H9NOS/c1-4-2-8-3-5 (7)6-4/h4H,2-3H2,1H3, (H,6,7)/t4-/m0/s1. This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at 4 degrees Celsius.

Scientific Research Applications

Neuropharmacology and Serotonergic System

Research on serotonin (5-HT) receptors and the serotonergic system involves understanding the molecular biology of 5-HT receptors, which are crucial for the effects serotonin produces in the body. The study of brain serotonergic systems with labeled α‐methyl‐l‐tryptophan, an artificial amino acid, highlights methodologies for determining brain 5-HT synthesis rates, which could be relevant for compounds affecting the serotonergic system (Boess & Martin, 1994); (Diksic & Young, 2001).

Medicinal Chemistry: Antimalarial and Antimicrobial Agents

In the context of medicinal chemistry, studies on methionine recycling pathways and antimalarial drug design provide insights into the development of novel drugs targeting specific biochemical pathways. Such research identifies potential targets for antimalarial drugs and underscores the importance of biochemical pathway elucidation in drug development (Sufrin et al., 1995).

Biochemical Research: Corrosion Inhibition

The study of corrosion inhibitors, such as triazole derivatives for mild steel in acidic solutions, demonstrates the application of chemical compounds in materials science and engineering. This research not only contributes to the understanding of corrosion mechanisms but also to the development of more effective corrosion inhibitors, showcasing the interdisciplinary applications of chemical compounds (Hassan et al., 2007).

Safety and Hazards

The compound has several hazard statements including H302, H312, H315, H319, H332, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501.